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Compound of Interest

Compound Name: 3-Isopropoxybenzaldehyde

Cat. No.: B1298940

Introduction

3-Isopropoxybenzaldehyde is an aromatic aldehyde of interest in organic synthesis, serving
as a versatile intermediate in the preparation of more complex molecules for the
pharmaceutical and chemical industries. This document provides a detailed overview of its
synthesis, physicochemical properties, and safety information, tailored for researchers,
scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of 3-
Isopropoxybenzaldehyde.

Table 1: Physicochemical Properties
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Property Value Reference
Molecular Formula C10H1202 [1112][3]
Molecular Weight 164.20 g/mol [1][2]
CAS Number 75792-33-5 [11131141[5]
Appearance Colorl'ess to light yellow liquid e

or solid
Density 1.036 + 0.06 g/cm? (Predicted) [1][4]
Boiling Point 256.8 °C at 760 mmHg [1]
Flash Point 107.5°C [1]
Refractive Index 1.529 [1]
Molar Refractivity 48.9 cm3 [1]
Polar Surface Area 26.3 A2 [1]

Storage Temperature

2-8°C under inert gas

(Nitrogen or Argon)

[4]

Table 2: Spectroscopic and Analytical Data

Data Type

Value

SMILES String

CC(C)Oclccec(C=0)c1

InChl

1S/C10H1202/c1-8(2)12-10-5-3-4-9(6-10)7-

11/h3-8H,1-2H3

InChl Key NOBKCEXLDDGYID-UHFFFAOYSA-N

Synthesis of 3-Isopropoxybenzaldehyde

A common and effective method for the synthesis of 3-Isopropoxybenzaldehyde is through
the Williamson ether synthesis, starting from 3-hydroxybenzaldehyde and 2-bromopropane.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://www.scbt.com/p/3-isopropoxybenzaldehyde-75792-33-5
https://www.matrixscientific.com/product/buy-3-isopropoxybenzaldehyde
https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://www.scbt.com/p/3-isopropoxybenzaldehyde-75792-33-5
https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://www.matrixscientific.com/product/buy-3-isopropoxybenzaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB7338399_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7338399.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7338399_EN.htm
https://prepchem.com/3-isopropoxybenzaldehyde/
https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7338399_EN.htm
https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://www.guidechem.com/encyclopedia/3-isopropoxy-benzaldehyde-dic426224.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7338399_EN.htm
https://www.benchchem.com/product/b1298940?utm_src=pdf-body
https://www.benchchem.com/product/b1298940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Williamson Ether Synthesis

This protocol details the synthesis of 3-Isopropoxybenzaldehyde from 3-
hydroxybenzaldehyde and 2-bromopropane.[6]

Materials:

3-hydroxybenzaldehyde

e 2-bromopropane

e Potassium t-butoxide

¢ Dimethyl sulfoxide (DMSO)

o Ethyl acetate

e Brine

e Magnesium sulfate (MgSOa)

 Silica gel

o Ether

¢ Hexanes

Procedure:

To a solution of 3-hydroxybenzaldehyde (6.00 g, 49.1 mmol) in DMSO (100 mL), add
potassium t-butoxide (6.34 g, 56.5 mmol).

Stir the resulting mixture for 20 minutes.

Add 2-bromopropane (7.25 g, 59 mmol) to the reaction mixture.

Stir the reaction for 18 hours.

Dilute the reaction mixture with brine (100 mL).
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o Extract the aqueous layer with ethyl acetate (3 x 125 mL).
e Combine the organic layers and dry with MgSOea.
o Concentrate the organic solution.

» Purify the resulting residue by column chromatography on silica gel using an eluent of
ether:hexanes (10:90).

o The final product, 3-isopropoxybenzaldehyde, is obtained as a colorless oil (4.61 g, 57%
yield).[6]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-lIsopropoxybenzaldehyde
via the Williamson ether synthesis.

3-Hydroxybenzaldehyde +
2-Bromopropane

Potassium t-butoxide
in DMSO

Purification
(Silica Gel Chromatography)

Worku
(Brine, Ethyl Acetate)

Reaction
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'

3-Isopropoxybenzaldehyde

Click to download full resolution via product page
Caption: Workflow for the synthesis of 3-lsopropoxybenzaldehyde.

Applications in Synthesis

3-Isopropoxybenzaldehyde is a useful building block in organic synthesis. For instance, it has
been utilized in the preparation of ortho-hydroxy arylaldehydes through a ruthenium-catalyzed
aldehyde-assisted C-H oxygenation reaction.[4]

Logical Relationship of a C-H Oxygenation Reaction
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The diagram below outlines the conceptual transformation of 3-lIsopropoxybenzaldehyde into
an ortho-hydroxy arylaldehyde derivative.

[ 3-Isopropoxybenzaldehyde ]

Ruthenium Catalyst

Aldehyde-Assisted
C-H Oxygenation

ortho-Hydroxy
Arylaldehyde Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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